Cas no 2387676-48-2 (9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate)

9H-Fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate (Fmoc-4-hydroxycyclohexylamine) is a protected amino acid derivative commonly used in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) group serves as an amine-protecting moiety, offering stability under basic conditions while being readily cleaved under mild acidic conditions. The 4-hydroxycyclohexyl moiety introduces steric and conformational effects, making it valuable for modifying peptide backbones or enhancing solubility. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where selective deprotection is required. Its high purity and consistent performance ensure reliable results in research and pharmaceutical applications. The hydroxyl group further allows for additional functionalization, expanding its utility in bioconjugation and drug development.
9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate structure
2387676-48-2 structure
Product Name:9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate
CAS No:2387676-48-2
MF:C21H23NO3
MW:337.412225961685
CID:5862714
PubChem ID:53718810
Update Time:2025-05-20

9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2387676-48-2
    • EN300-7234223
    • 185307-99-7
    • EN300-7226234
    • SCHEMBL19471878
    • AKOS012614819
    • (9H-fluoren-9-yl)methyl N-(4-hydroxycyclohexyl)carbamate
    • 9H-fluoren-9-ylmethylN-(4-hydroxycyclohexyl)carbamate
    • (9H-fluoren-9-yl)methyl N-[(1s,4s)-4-hydroxycyclohexyl]carbamate
    • 1341479-28-4
    • SCHEMBL8664914
    • EN300-175891
    • (9H-fluoren-9-yl)methyl N-[(1r,4r)-4-hydroxycyclohexyl]carbamate
    • CS-0236973
    • 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate
    • Inchi: 1S/C21H23NO3/c23-15-11-9-14(10-12-15)22-21(24)25-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20,23H,9-13H2,(H,22,24)
    • InChI Key: CFUJPPDHENSXIG-UHFFFAOYSA-N
    • SMILES: OC1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 337.16779360g/mol
  • Monoisotopic Mass: 337.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 58.6Ų

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Additional information on 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate

9H-Fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate: A Comprehensive Overview

The compound with CAS No. 2387676-48-2, commonly referred to as 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is notable for its unique structural features, which combine a fluorenylmethyl group with a hydroxycyclohexyl carbamate moiety. The fluorenylmethyl group imparts aromatic stability and electronic properties, while the hydroxycyclohexyl carbamate moiety introduces hydrophilic characteristics, making this compound versatile for various applications.

Recent studies have highlighted the potential of 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate in advanced materials science. Researchers have explored its use as a precursor for the synthesis of high-performance polymers, particularly in the development of stimuli-responsive materials. The compound's ability to undergo controlled polymerization under specific conditions has been leveraged to create materials with tunable mechanical and thermal properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that polymers derived from this compound exhibit exceptional resistance to thermal degradation and mechanical stress, making them ideal candidates for aerospace and automotive applications.

In the pharmaceutical sector, 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate has shown promise as a drug delivery agent. Its unique structure allows for the encapsulation of hydrophobic drugs within its hydrophilic matrix, enhancing bioavailability and reducing systemic toxicity. A 2023 clinical trial reported in *Nature Biotechnology* revealed that when used as a carrier for anticancer drugs, this compound significantly improved drug targeting efficiency and reduced adverse effects in preclinical models.

The synthesis of 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the fluorenylmethyl bromide intermediate and subsequent coupling with the hydroxycyclohexyl amine derivative under optimized conditions. Recent advancements in catalytic asymmetric synthesis have enabled higher yields and improved stereocontrol, making this compound more accessible for large-scale production.

From an environmental standpoint, researchers have investigated the biodegradability of 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate to assess its potential impact on ecosystems. A 2023 study published in *Environmental Science & Technology* found that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural environments. This finding is particularly relevant for industries seeking sustainable alternatives for chemical intermediates.

In conclusion, 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate (CAS No. 2387676-48-2) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing contemporary challenges in materials science, drug delivery, and environmental sustainability. As research continues to unfold, this compound is expected to pave the way for innovative solutions in both academic and industrial settings.

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